Cas no 91564-96-4 (3-(Nonylamino)propionitrile)

• Product Name: 3-(Nonylamino)propionitrile
• CAS No: 91564-96-4
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• MDL: MFCD00060316
• CID: 803148
• PubChem ID: 2760243
• Update Time: 2025-06-08

3-(Nonylamino)propionitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(nonylamino)-
• 3-(nonylamino)propanenitrile
• 3-(NONYLAMINO)PROPIONITRILE
• MFCD00060316
• FT-0682183
• AKOS006227952
• DTXSID70375070
• 91564-96-4
• 3-(Nonylamino)propionitrile,
• SCHEMBL14456782
• 3-(Nonylamino)propionitrile

• MDL： MFCD00060316
• Inchi： 1S/C12H24N2/c1-2-3-4-5-6-7-8-11-14-12-9-10-13/h14H,2-9,11-12H2,1H3
• InChI Key： CAFGPNNBWKTIMV-UHFFFAOYSA-N
• SMILES： N(CCC#N)CCCCCCCCC

Computed Properties

• Exact Mass: 196.19400
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 0,85 g/cm3
• PSA: 35.82000
• LogP: 3.63118

3-(Nonylamino)propionitrile Security Information

• HazardClass：IRRITANT

Additional information on 3-(Nonylamino)propionitrile

Comprehensive Analysis of 3-(Nonylamino)propionitrile (CAS No. 91564-96-4): Properties, Applications, and Industry Trends

3-(Nonylamino)propionitrile (CAS No. 91564-96-4) is a specialized organic compound widely utilized in industrial and research applications. This nitrile derivative, featuring a nonylamino group, exhibits unique physicochemical properties, making it valuable in formulations requiring surface activity or intermediate reactivity. With the growing demand for high-performance surfactants and specialty chemicals, this compound has garnered attention for its role in corrosion inhibitors, lubricant additives, and polymer stabilizers.

The molecular structure of 3-(Nonylamino)propionitrile combines a hydrophobic C9 alkyl chain with a polar cyanoethyl moiety, enabling dual functionality. Recent studies highlight its efficacy in green chemistry applications, aligning with the global shift toward sustainable chemical processes. Researchers are exploring its potential in bio-based material synthesis, responding to trends like circular economy and eco-friendly manufacturing.

In the context of search engine trends, queries such as "nitrile-based intermediates for industrial use" or "nonylamino derivatives in material science" reflect rising interest. Analytical techniques like GC-MS and HPLC are commonly employed to verify the purity of CAS No. 91564-96-4, addressing quality concerns in pharmaceutical excipients and coatings. Regulatory compliance with REACH and OECD guidelines further underscores its safe handling protocols.

Innovations in catalysis and nanotechnology have expanded the utility of 3-(Nonylamino)propionitrile. For instance, its integration into self-assembled monolayers (SAMs) for sensor development aligns with the booming IoT and wearable technology markets. Industry reports also note its relevance in energy storage systems, particularly in battery electrolyte formulations, where thermal stability is critical.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalable synthesis routes to meet demand. The compound’s compatibility with non-ionic surfactants and epoxy resins makes it a versatile candidate for adhesive and composite material industries. As digital transformation reshapes chemical procurement, platforms offering real-time purity analytics for CAS No. 91564-96-4 gain traction among buyers.

Future prospects for 3-(Nonylamino)propionitrile include its potential in biodegradable formulations and carbon capture technologies, topics dominating scientific literature and patent filings. Collaborative R&D efforts between academia and corporations aim to optimize its lifecycle assessment (LCA), ensuring alignment with UN Sustainable Development Goals (SDGs).

In summary, 3-(Nonylamino)propionitrile (CAS No. 91564-96-4) exemplifies the intersection of traditional chemistry and cutting-edge innovation. Its adaptability across sectors—from advanced materials to environmental solutions—positions it as a compound of enduring relevance in a rapidly evolving industrial landscape.